Mcl-1
  • Tapotoclax
    Tapotoclax
    • Cat. No.:
    • B605400
    • CAS No.:
    • 1883727-34-1
    • Molecular Formula:
    • C33H41ClN2O5S
    • Molecular Weight:
    • 613.2 g/mol
    Description
    Tapotoclax is an inhibitor of induced myeloid leukemia cell differentiation protein MCL-1 (myeloid cell leukemia-1), with potential pro-apoptotic and antineoplastic activities. Upon administration, tapotoclax bi...
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  • Obatoclax mesilate
    Obatoclax mesilate
    • Cat. No.:
    • B612060
    • CAS No.:
    • 803712-79-0
    • Molecular Formula:
    • C21H23N3O4S
    • Molecular Weight:
    • 413.5 g/mol
    Description
    Obatoclax Mesylate is the mesylate salt of obatoclax, a synthetic small-molecule inhibitor of the bcl-2 family of proteins with potential pro-apoptotic and antineoplastic activities. Obatoclax binds to members o...
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  • Obatoclax
    Obatoclax
    • Cat. No.:
    • B1662425
    • CAS No.:
    • 803712-67-6
    • Molecular Formula:
    • C20H19N3O
    • Molecular Weight:
    • 317.4 g/mol
    Description
    Obatoclax has been used in trials studying the treatment of AML, Leukemia, Myelofibrosis, Hodgkin's Lymphoma, and Mantle-Cell Lymphoma, among others.
    Obatoclax is a small molecule and a pan-inhibitor of Bcl-2...
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  • ML311
    ML311
    • Cat. No.:
    • B1676646
    • CAS No.:
    • Molecular Formula:
    • C23H24F3N3O
    • Molecular Weight:
    • 415.5 g/mol
    Description
    ML-311 is an inhibitor of myeloid cell leukemia-1 (Mcl-1;  IC50 = 0.31 µM in a fluorescence polarization assay). It is selective for Mcl-1 over Bcl-xL (IC50 = >40 µM). ML-311 decreases the proliferation of ...
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  • TM-233
    TM-233
    • Cat. No.:
    • B1682917
    • CAS No.:
    • Molecular Formula:
    • C25H20O4
    • Molecular Weight:
    • 384.4 g/mol
    Description
    TM-233 is an inhibitor of both JAK/STAT and proteasome activities. It acts by inducing cell death in myeloma cells.
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  • Gossypol Acetic Acid
    Gossypol Acetic Acid
    • Cat. No.:
    • B7887318
    • CAS No.:
    • 5453-04-3
    • Molecular Formula:
    • C32H34O10
    • Molecular Weight:
    • 578.6 g/mol
    Description
    Gossypol Acetic Acid is the naturally occurring acetic acid form of gossypol, and an orally available polyphenolic aldehyde derived mostly from cottonseed with potential antineoplastic activity. The biologic ac...
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  • (E)-Mcl-1 inhibitor 7
    (E)-Mcl-1 inhibitor 7
    • Cat. No.:
    • B12390741
    • CAS No.:
    • Molecular Formula:
    • C34H42ClN3O7S
    • Molecular Weight:
    • 672.2 g/mol
    Description
    (E)-Mcl-1 inhibitor 7 is a useful research compound. Its molecular formula is C34H42ClN3O7S and its molecular weight is 672.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (E)-Mcl-1 inhibi...
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  • BPA-B9
    BPA-B9
    • Cat. No.:
    • B12391504
    • CAS No.:
    • Molecular Formula:
    • C25H26N4O2
    • Molecular Weight:
    • 414.5 g/mol
    Description
    BPA-B9 is a useful research compound. Its molecular formula is C25H26N4O2 and its molecular weight is 414.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BPA-B9 suitable for many research ...
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  • JNJ-4355
    JNJ-4355
    • Cat. No.:
    • B12394187
    • CAS No.:
    • Molecular Formula:
    • C40H43ClFN5O5S
    • Molecular Weight:
    • 760.3 g/mol
    Description
    CHEMBL5307201 is a Unknown drug.
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  • MIM1
    MIM1
    • Cat. No.:
    • B15583709
    • CAS No.:
    • Molecular Formula:
    • C17H21N3O3S
    • Molecular Weight:
    • 347.4 g/mol
    Description
    MIM1 is a useful research compound. Its molecular formula is C17H21N3O3S and its molecular weight is 347.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MIM1 suitable for many research app...
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